Cas no 251654-46-3 (2,6-Dimethoxy-3-methylbenzaldehyde)

• Product Name: 2,6-Dimethoxy-3-methylbenzaldehyde
• CAS No: 251654-46-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5464366
• Update Time: 2025-10-30

2,6-Dimethoxy-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxy-3-methylbenzaldehyde
• Z1511791395
• Benzaldehyde, 2,6-dimethoxy-3-methyl-

• Inchi： 1S/C10H12O3/c1-7-4-5-9(12-2)8(6-11)10(7)13-3/h4-6H,1-3H3
• InChI Key： RNDORDWURDQRPV-UHFFFAOYSA-N
• SMILES： O(C)C1C(C=O)=C(C=CC=1C)OC

Computed Properties

• Exact Mass: 180.078644241 g/mol
• Monoisotopic Mass: 180.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5
• Molecular Weight: 180.20

Additional information on 2,6-Dimethoxy-3-methylbenzaldehyde

Professional Introduction to 2,6-Dimethoxy-3-methylbenzaldehyde (CAS No. 251654-46-3)

2,6-Dimethoxy-3-methylbenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 251654-46-3, is a significant organic compound with a rich history in chemical synthesis and pharmaceutical research. This aromatic aldehyde belongs to the class of methoxy-substituted benzaldehydes, characterized by its unique structural and functional properties. The presence of both methoxy and methyl groups on the benzene ring imparts distinct reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound’s structure, featuring an aldehyde functional group at the 3-position of a benzene ring substituted with methoxy groups at the 2- and 6-positions, endows it with a high degree of versatility in chemical transformations. This arrangement facilitates diverse reactions, including condensation, oxidation, and reduction processes, which are pivotal in medicinal chemistry. The electron-donating nature of the methoxy groups enhances the electrophilicity of the aldehyde carbon, making it susceptible to nucleophilic addition reactions—a key feature exploited in the synthesis of more complex molecules.

In recent years, 2,6-Dimethoxy-3-methylbenzaldehyde has garnered attention in the field of drug discovery due to its potential as a precursor for pharmacologically active agents. Its aromatic system provides a scaffold that can be modified to produce molecules with therapeutic properties. For instance, derivatives of this compound have been explored in the development of antimicrobial and anti-inflammatory agents. The methoxy and methyl substituents can be strategically modified or incorporated into larger structures to fine-tune biological activity, making it a promising candidate for further research.

One of the most compelling aspects of CAS No. 251654-46-3 is its role in synthesizing natural product analogs. Many bioactive compounds isolated from plants and microorganisms share structural motifs similar to methoxy-substituted benzaldehydes. By leveraging 2,6-Dimethoxy-3-methylbenzaldehyde as a starting material, researchers can rapidly generate libraries of compounds that mimic these natural scaffolds while introducing novel functional groups. This approach has been instrumental in identifying new leads with improved pharmacokinetic profiles and reduced toxicity.

The compound’s utility extends beyond pharmaceutical applications; it is also valuable in materials science and industrial chemistry. For example, its derivatives can serve as chiral auxiliaries or ligands in asymmetric synthesis, enabling the production of enantiomerically pure compounds essential for fine chemicals and pharmaceuticals. Additionally, the aldehyde group can participate in polymerization reactions, contributing to the development of novel polymers with tailored properties.

Recent advancements in computational chemistry have further enhanced the understanding and application of 2,6-Dimethoxy-3-methylbenzaldehyde. High-throughput virtual screening (HTVS) techniques allow researchers to predict the binding affinity of this compound and its derivatives to biological targets with remarkable accuracy. This has accelerated the discovery process by enabling rapid evaluation of large chemical libraries without the need for extensive experimental work. Moreover, machine learning models trained on molecular data have been developed to predict metabolic stability and pharmacokinetic parameters, guiding optimization efforts more efficiently.

The synthesis of CAS No. 251654-46-3 itself is an area of active research. Modern synthetic methodologies focus on improving yield, selectivity, and sustainability. Catalytic processes using transition metals have been explored to streamline the introduction of substituents onto the benzene ring. For instance, palladium-catalyzed cross-coupling reactions offer a powerful tool for constructing complex aromatic systems from simpler precursors with high efficiency. These advances not only reduce costs but also minimize waste generation, aligning with green chemistry principles.

In conclusion,2,6-Dimethoxy-3-methylbenzaldehyde (CAS No. 251654-46-3) represents a versatile and highly valuable compound in contemporary chemical research. Its unique structural features make it an indispensable intermediate in pharmaceutical synthesis, while its potential applications in materials science continue to expand. With ongoing innovations in synthetic chemistry and computational methods,this compound is poised to play an even greater role in future scientific discoveries.